Tenofovir alafenamide hemifumarate

• CAS No.: 1392275-56-7
• Product Name: Tenofovir alafenamide hemifumarate
• Molecular Formula: C46H62N12O14P2
• Molecular Weight: 1069.0195
• IUPAC Name: (E)-but-2-enedioic acid;propan-2-yl (2S)-2-[[[(2R)-1-(6-aminopurin-9-yl)propan-2-yl]oxymethyl-phenoxyphosphoryl]amino]propanoate
• Standard InChI: InChI=1S/C21H29N6O5P.C4H4O4/c1-14(2)31-21(28)16(4)26-33(29,32-17-8-6-5-7-9-17)13-30-15(3)10-27-12-25-18-19(22)23-11-24-20(18)27;5-3(6)1-2-4(7)8/h5-9,11-12,14-16H,10,13H2,1-4H3,(H,26,29)(H2,22,23,24);1-2H,(H,5,6)(H,7,8)/b;2-1+/t15-,16+,33+;/m1./s1
• Standard InChIKey: SVUJNSGGPUCLQZ-FQQAACOVSA-N
• SMILES: CC(C)OC(=O)C(C)NP(=O)(COC(C)CN1C=NC2=C(N=CN=C21)N)OC3=CC=CC=C3.C(=CC(=O)O)C(=O)O
• Appearance: White to off-white solid powder
• Description: Tenofovir alafenamide hemifumarate, also known as Tenofovir alafenamide fumarate (2:1), is a nucleotide reverse transcriptase inhibitor (NRTIs) and a novel prodrug of tenofovir. By blocking reverse transcriptase, TAF prevent HIV from multiplying and can reduce the amount of HIV in the body. Tenofovir alafenamide is a prodrug, which means that it is an inactive drug. In the body, tenofovir alafenamide is converted to tenofovir diphosphate (TFV-DP). Tenofovir alafenamide fumarate was approved in November 2015 for treatment of HIV-1.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: TAF; GS734; GS-734; GS 734; GS 7340; GS-7340; GS7340; Tenofovir alafenamide hemifumarate; Tenofovir alafenamide fumarate (2:1); Genvoya.
• Reference: 1: Shafran SD, Di Perri G, Esser S, Lelièvre JD, Parczewski M. Planning HIV therapy to prevent future comorbidities: patient years for tenofovir alafenamide. HIV Med. 2019 Jun;20 Suppl 7:1-16. doi: 10.1111/hiv.12755. Review. PubMed PMID: 31099116.; 2: Bictegravir/emtricitabine/tenofovir alafenamide for HIV infection. Aust Prescr. 2019 Apr;42(2):68-69. doi: 10.18773/austprescr.2019.016. Epub 2019 Feb 28. Review. PubMed PMID: 31048941; PubMed Central PMCID: PMC6478953.; 3: Common Drug Review New Combination Product Submission: Darunavir/Cobicistat/Emtricitabine/Tenofovir alafenamide (Symtuza): (Janssen Canada Inc.): Indication: A complete regimen for the treatment of HIV type 1 infection in adults and adolescents (aged 12 years and older with body weight at least 40 kg) with no known mutations associated with resistance to the individual components of Symtuza [Internet]. Ottawa (ON): Canadian Agency for Drugs and Technologies in Health; 2018 Aug. Available from http://www.ncbi.nlm.nih.gov/books/NBK540525/ PubMed PMID: 31034191.; 4: CADTH Canadian Drug Expert Committee Recommendation: Darunavir/Cobicistat/Emtricitabine/Tenofovir Alafenamide (Symtuza — Janssen Inc.): Indication: Treatment of HIV type 1 (HIV-1) infection [Internet]. Ottawa (ON): Canadian Agency for Drugs and Technologies in Health; 2018 Jul. No abstract available. Available from http://www.ncbi.nlm.nih.gov/books/NBK540287/ PubMed PMID: 31013021.; 5: Clinical Review Report: Bictegravir/Emtricitabine/Tenofovir Alafenamide (B/FTC/TAF) (Biktarvy): (Gilead Sciences Canada, Inc.): Indication: A complete regimen for the treatment of HIV-1 infection in adults with no known substitution associated with resistance to the individual components of Biktarvy [Internet]. Ottawa (ON): Canadian Agency for Drugs and Technologies in Health; 2018 Oct. Available from http://www.ncbi.nlm.nih.gov/books/NBK539526/ PubMed PMID: 30958669.; 6: Pharmacoeconomic Review Report: Bictegravir/Emtricitabine/Tenofovir Alafenamide (B/FTC/TAF) (Biktarvy): (Gilead Sciences Canada, Inc.): Indication: A complete regimen for the treatment of HIV-1 infection in adults with no known substitution associated with resistance the individual components of Biktarvy [Internet]. Ottawa (ON): Canadian Agency for Drugs and Technologies in Health; 2018 Oct. Available from http://www.ncbi.nlm.nih.gov/books/NBK539546/ PubMed PMID: 30958667.; 7: CADTH Canadian Drug Expert Committee Recommendation: Bictegravir/Emtricitabine/Tenofovir Alafenamide (Biktarvy — Gilead Sciences Canada, Inc.): Indication: As a complete regimen for the treatment of human immunodeficiency virus-1 (HIV-1) infection in adults with no known substitution associated with resistance to the individual components of Biktarvy [Internet]. Ottawa (ON): Canadian Agency for Drugs and Technologies in Health; 2018 Oct. No abstract available. Available from http://www.ncbi.nlm.nih.gov/books/NBK539326/ PubMed PMID: 30942994.; 8: Pharmacoeconomic Review Report: Emtricitabine/tenofovir alafenamide (Descovy) [Internet]. Ottawa (ON): Canadian Agency for Drugs and Technologies in Health; 2016 Aug. Available from http://www.ncbi.nlm.nih.gov/books/NBK539225/ PubMed PMID: 30933443.; 9: Clinical Review Report: Emtricitabine/tenofovir alafenamide fumarate (Descovy) [Internet]. Ottawa (ON): Canadian Agency for Drugs and Technologies in Health; 2016 Aug. Available from http://www.ncbi.nlm.nih.gov/books/NBK538758/ PubMed PMID: 30883070.; 10: CADTH Canadian Drug Expert Committee Final Recommendation: Emtricitabine/Tenofovir Alafenamide: (Descovy — Gilead Sciences Canada, Inc.): Indication: HIV-1 Infection [Internet]. Ottawa (ON): Canadian Agency for Drugs and Technologies in Health; 2016 Aug. No abstract available. Available from http://www.ncbi.nlm.nih.gov/books/NBK538372/ PubMed PMID: 30860687.; 11: Pham HT, Mesplède T. Bictegravir in a fixed-dose tablet with emtricitabine and tenofovir alafenamide for the treatment of HIV infection: pharmacology and clinical implications. Expert Opin Pharmacother. 2019 Mar;20(4):385-397. doi: 10.1080/14656566.2018.1560423. Epub 2019 Jan 30. Review. PubMed PMID: 30698467.; 12: Giacomet V, Cossu MV, Capetti AF, Zuccotti G, Rizzardini G. An evaluation of elvitegravir plus cobicistat plus tenofovir alafenamide plus emtricitabine as a single-tablet regimen for the treatment of HIV in children and adolescents. Expert Opin Pharmacother. 2019 Feb;20(3):269-276. doi: 10.1080/14656566.2018.1559299. Epub 2018 Dec 26. Review. PubMed PMID: 30586314.; 13: Clinical Review Report: Tenofovir Alafenamide (Vemlidy): (Gilead Sciences Canada, Inc.): Indication: Treatment of chronic hepatitis B in adults with compensated liver disease [Internet]. Ottawa (ON): Canadian Agency for Drugs and Technologies in Health; 2018 Apr. Available from http://www.ncbi.nlm.nih.gov/books/NBK533926/ PubMed PMID: 30475544.; 14: Hill L, Smith SR, Karris MY. Profile of bictegravir/emtricitabine/tenofovir alafenamide fixed dose combination and its potential in the treatment of HIV-1 infection: evidence to date. HIV AIDS (Auckl). 2018 Oct 29;10:203-213. doi: 10.2147/HIV.S145529. eCollection 2018. Review. PubMed PMID: 30464641; PubMed Central PMCID: PMC6214311.; 15: Squillace N, Bozzi G, Colella E, Gori A, Bandera A. Darunavir-cobicistat-emtricitabine-tenofovir alafenamide: safety and efficacy of a protease inhibitor in the modern era. Drug Des Devel Ther. 2018 Oct 29;12:3635-3643. doi: 10.2147/DDDT.S147493. eCollection 2018. Review. PubMed PMID: 30464395; PubMed Central PMCID: PMC6211373.; 16: Deeks ED. Bictegravir/Emtricitabine/Tenofovir Alafenamide: A Review in HIV-1 Infection. Drugs. 2018 Nov;78(17):1817-1828. doi: 10.1007/s40265-018-1010-7. Review. Erratum in: Drugs. 2019 Mar 22;:. PubMed PMID: 30460547; PubMed Central PMCID: PMC6424950.; 17: Pharmacoeconomic Review Report: Tenofovir Alafenamide (Vemlidy): (Gilead Sciences Canada, Inc.): Indication: Treatment of chronic hepatitis B in adults with compensated liver disease [Internet]. Ottawa (ON): Canadian Agency for Drugs and Technologies in Health; 2018 Apr. Available from http://www.ncbi.nlm.nih.gov/books/NBK532825/ PubMed PMID: 30427623.; 18: CADTH Canadian Drug Expert Committee Recommendation: Tenofovir Alafenamide (Vemlidy - Gilead Sciences Canada, Inc.): Indication: Chronic Hepatitis B [Internet]. Ottawa (ON): Canadian Agency for Drugs and Technologies in Health; 2018 Mar 28. No abstract available. Available from http://www.ncbi.nlm.nih.gov/books/NBK532703/ PubMed PMID: 30403460.; 19: Childs-Kean LM, Egelund EF, Jourjy J. Tenofovir Alafenamide for the Treatment of Chronic Hepatitis B Monoinfection. Pharmacotherapy. 2018 Oct;38(10):1051-1057. doi: 10.1002/phar.2174. Epub 2018 Sep 9. Review. PubMed PMID: 30120841.; 20: Byrne R, Carey I, Agarwal K. Tenofovir alafenamide in the treatment of chronic hepatitis B virus infection: rationale and clinical trial evidence. Therap Adv Gastroenterol. 2018 Jul 16;11:1756284818786108. doi: 10.1177/1756284818786108. eCollection 2018. Review. PubMed PMID: 30034532; PubMed Central PMCID: PMC6048601.
• PubChem Compound: 68516365
• Last Modified: Nov 11 2021